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Compound of Interest

Compound Name: GR127935

Cat. No.: B7803443

For Immediate Release

To ensure the safety of laboratory personnel and the protection of our environment, this
document provides essential guidance on the proper disposal procedures for GR127935, a
potent and selective 5-HT1B/1D receptor antagonist. Researchers, scientists, and drug
development professionals are urged to adhere to these protocols to minimize risks and ensure
regulatory compliance.

GR127935 is classified as a skin and eye irritant, a combustible solid, and is considered highly
hazardous to water (Water Hazard Class 3).[1] Therefore, improper disposal can lead to
significant health and environmental hazards. The following information outlines the necessary
steps for the safe handling and disposal of this compound.

Summary of Key Data

A comprehensive understanding of the physicochemical properties of GR127935 is the first
step toward safe handling and disposal. The following table summarizes a collection of
available data.
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Property Value Source

N-[4-Methoxy-3-(4-methyl-1-
piperazinyl)phenyl]-2'-methyl-

Chemical Name 4'-(5-methyl-1,2,4-oxadiazol-3-  Tocris Bioscience
yl)-[1,1'"-biphenyl]-4-

carboxamide hydrochloride

Molecular Formula C29H32CINsO3 MedChemExpress[1]
Molecular Weight 534.05 g/mol MedChemExpress|[1]
Appearance Off-white solid Sigma-Aldrich

. i Sigma-Aldrich, Tocris
Solubility Soluble in water o
Bioscience[2]

Combustible Solid, Water
Hazard Class Hazard Class 3 (highly Sigma-Aldrich

hazardous to water)

Causes skin and serious eye
Health Hazards o MedChemExpress[1]
irritation

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Given its hazardous properties, strict adherence to safety protocols during handling is
paramount.

Personal Protective Equipment (PPE):
» Eye Protection: Wear chemical safety goggles or a face shield.[1]
» Hand Protection: Use compatible chemical-resistant gloves.[1]

o Skin and Body Protection: Wear a lab coat, and in cases of potential significant exposure,
consider additional protective clothing.[1]
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o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator is recommended.[1]

Handling Procedures:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid generating dust.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.[1]

Proper Disposal Procedures

While a specific "Section 13" for disposal from a complete Safety Data Sheet (SDS) for
GR127935 was not available in the public domain, the following procedures are based on its
known hazards and general best practices for the disposal of hazardous chemical waste.[1][3]

[4]115]

It is crucial to consult your institution's Environmental Health and Safety (EHS) department for
specific local and national regulations before proceeding with any disposal.

Step-by-Step Disposal Guidance:

o Segregation: Do not mix GR127935 waste with other chemical waste streams unless
explicitly approved by your EHS department. It should be collected in a dedicated, clearly
labeled, and compatible waste container.

e Containerization:

o Use a high-density polyethylene (HDPE) or other compatible container with a secure,
tight-fitting lid.

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "GR127935."
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o Indicate the known hazards on the label: "Combustible Solid," "Skin/Eye Irritant," and
"Highly Hazardous to Water."

o Waste Collection:

o Solid Waste: Unused or expired GR127935, as well as grossly contaminated items (e.g.,
weigh boats, spatulas), should be placed directly into the designated hazardous waste
container.

o Contaminated Labware: Disposable labware (e.g., pipette tips, gloves, bench paper) that
has come into contact with GR127935 should also be disposed of in the designated
hazardous waste container.

o Aqueous Solutions: Due to its high water hazard classification, aqueous solutions
containing GR127935 must not be poured down the drain.[1] They should be collected in a
separate, sealed, and clearly labeled hazardous waste container for aqueous waste.

e Storage:

o Store the hazardous waste container in a designated, well-ventilated, and secure area
away from heat, sparks, and open flames.[3][4]

o Ensure the storage area has secondary containment to prevent the spread of material in
case of a leak.

» Final Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.

o Incineration at a permitted hazardous waste facility is a common and effective disposal
method for combustible solids.[6][7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
GR127935 waste.
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GR127935 Disposal Workflow

Start: GR127935 Waste Generated

Identify Waste Type

Solid Waste (Unused chemical, contaminated PPE, etc.) Aqueous Waste (Solutions containing GR127935)

DO NOT pour down drain

Place in labeled, compatible SOLID hazardous waste container

Place in labeled, compatible AQUEOUS hazardous waste container

Store container in designated, secure area

Contact Environmental Health & Safety (EHS) for pickup

Final Disposal by Licensed Contractor (e.g., Incineration)

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of GR127935 waste.
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By adhering to these procedures, you contribute to a safer laboratory environment and the
responsible stewardship of our natural resources. For any uncertainties or specific questions,
always prioritize consulting your institution's safety professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Disposal of GR127935: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7803443#9gr127935-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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